Cas no 1883-78-9 (Furfuryl Isopropyl Sulfide)

• Product Name: Furfuryl Isopropyl Sulfide
• CAS No: 1883-78-9
• MF: C₈H₁₂OS
• MW: 156.245281219482
• MDL: MFCD00040265
• CID: 42136
• Update Time: 2026-05-14

Furfuryl Isopropyl Sulfide Chemical and Physical Properties

Names and Identifiers

• 2-((Isopropylthio)methyl)furan
• Furfuryl isopropyl sulphide
• Furfuryl Isopropyl Sulfide
• 2-(propan-2-ylsulfanylmethyl)furan
• 2-(Isopropylthiomethyl)furan
• 2-isopropylsulfanylmethyl-furan
• FEMA No. 3161
• Isopropyl furfuryl sulfide
• Furan,2-[(isopropylthio)methyl]- (7CI,8CI)
• FEMA 3161
• Furfuryl isopropyl s
• ISOPROPYL FURFURYL SULPHIDE
• 2-[(isopropylthio)methyl]furan
• 2-Furylmethyl isopropyl sulfide
• Furan, 2-[(isopropylthio)methyl]-
• FURFURYL ISOPROPYL SULFIDE 98+%

• MDL： MFCD00040265
• Inchi： 1S/C8H12OS/c1-7(2)10-6-8-4-3-5-9-8/h3-5,7H,6H2,1-2H3
• InChI Key： WCHRNAKORAINOJ-UHFFFAOYSA-N
• SMILES： CC(C)SCC1=CC=CO1
• BRN： 1306593

Computed Properties

• Exact Mass: 156.06100
• Monoisotopic Mass: 156.060886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.4

Experimental Properties

• Color/Form: liquid
• Density: 1.015
• Boiling Point: 80°C/12mmHg(lit.)
• Flash Point: 168 °F
• Refractive Index: n20/D 1.504(lit.)
• PSA: 38.44000
• LogP: 2.92120
• FEMA: 3161
• Solubility: Insoluble in water

Furfuryl Isopropyl Sulfide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38-10
• Safety Instruction： S23-S24/25
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Furfuryl Isopropyl Sulfide

Comprehensive Guide to Furfuryl Isopropyl Sulfide (CAS No. 1883-78-9): Properties, Applications, and Industry Insights

Furfuryl Isopropyl Sulfide (CAS No. 1883-78-9) is a specialized organic compound gaining attention in various industrial and research applications. This sulfur-containing derivative of furan exhibits unique chemical properties, making it valuable in flavor and fragrance formulations, pharmaceutical intermediates, and material science. With the growing demand for sustainable and bio-based chemicals, Furfuryl Isopropyl Sulfide stands out as a promising candidate due to its renewable furan backbone.

The molecular structure of Furfuryl Isopropyl Sulfide combines a furfuryl group with an isopropyl sulfide moiety, resulting in distinct aromatic characteristics and chemical reactivity. Researchers have explored its potential in green chemistry applications, particularly as a building block for biodegradable polymers and eco-friendly solvents. Recent studies highlight its compatibility with catalytic processes, aligning with the global push toward sustainable manufacturing practices.

In the flavor and fragrance industry, Furfuryl Isopropyl Sulfide is prized for its roasted coffee-like aroma and meaty undertones. This has led to its use in food flavor enhancers and savory product development, addressing consumer trends toward natural taste modifiers. Analytical techniques like GC-MS analysis confirm its stability in thermal processing, making it suitable for baked goods and processed foods.

From a synthetic chemistry perspective, CAS No. 1883-78-9 serves as a versatile intermediate. Its thioether linkage enables participation in cross-coupling reactions, while the furan ring offers opportunities for electrophilic substitutions. These properties are leveraged in developing advanced materials, including conductive polymers and liquid crystal displays (LCDs). The compound's low toxicity profile further enhances its appeal for consumer product applications.

Market analysts note increasing interest in Furfuryl Isopropyl Sulfide suppliers and pricing trends, driven by expansion in Asia-Pacific specialty chemical markets. Quality standards such as ≥98% purity grades dominate commercial offerings, with custom synthesis services emerging to meet niche demands. Regulatory compliance with REACH and FDA guidelines ensures safe handling and transportation worldwide.

Environmental considerations position Furfuryl Isopropyl Sulfide as a bio-based alternative to petroleum-derived sulfides. Life cycle assessments demonstrate advantages in carbon footprint reduction, particularly when derived from agricultural byproducts. This aligns with the circular economy principles increasingly adopted by multinational chemical companies.

Technical specifications for CAS 1883-78-9 typically include: boiling point range of 210-215°C, refractive index (n20/D) ~1.520, and solubility in common organic solvents. Storage recommendations emphasize argon atmosphere protection to prevent oxidative degradation, with HPLC monitoring suggested for long-term stability assessment.

Future research directions explore nanocatalyst-assisted synthesis of Furfuryl Isopropyl Sulfide to improve atom economy. Patent literature reveals growing applications in electronic material coatings and non-linear optical materials, suggesting expanding industrial relevance. Academic collaborations are investigating its potential in biomedical imaging agents, though commercial applications remain exploratory.

For laboratory handling, standard Schlenk techniques are recommended when working with Furfuryl Isopropyl Sulfide under oxygen-sensitive conditions. Industrial scale operations utilize continuous flow reactors to enhance process safety and yield optimization. Analytical characterization typically combines NMR spectroscopy (1H, 13C) with FTIR analysis for quality verification.

The global market for furan derivatives like Furfuryl Isopropyl Sulfide is projected to grow at 6.2% CAGR (2023-2030), fueled by demand in specialty chemicals and functional materials. Regional production hubs are expanding in China and India, supported by local biomass feedstock availability. Competitive landscape analysis shows strategic partnerships between flavor houses and biotech firms to develop next-generation applications.